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Introduction

SGC2085 is a potent and selective inhibitor of the Coactivator-Associated Arginine
Methyltransferase 1 (CARML1), also known as Protein Arginine Methyltransferase 4 (PRMT4).
CARML1 is a crucial enzyme that catalyzes the asymmetric dimethylation of arginine residues
on both histone and non-histone proteins.[1][2] Dysregulation of CARM1 activity has been
implicated in the pathogenesis of various cancers, including breast, colorectal, and prostate
cancers, making it an attractive therapeutic target.[2] SGC2085 serves as a valuable chemical
probe for investigating the biological functions of CARM1 and for validating it as a therapeutic
target in cancer. These application notes provide detailed protocols for the experimental use of
SGC2085 in cancer research.

Quantitative Data

The following tables summarize the key quantitative data for SGC2085 based on available

literature.

Table 1: In Vitro Inhibitory Activity of SGC2085
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Target IC50 Selectivity

>100-fold selective over other

CARM1 (PRMT4) 50 nM
PRMTs (except PRMT6)
PRMT6 5.2 uM Weakly inhibits
PRMT1, PRMT3, PRMTS5, — o
>100 pM Not significantly inhibited
PRMT7
PRMT8 >50 uM Not significantly inhibited

Data compiled from publicly available sources.[1]

Signaling Pathways

CARML is a transcriptional coactivator involved in multiple signaling pathways that are critical
in cancer progression. SGC2085, by inhibiting CARM1, can modulate these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sgc2085-in-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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